3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide

• IUPAC Name: 3-iodo-N-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C9H7IN4O/c10-8-3-1-2-7(4-8)9(15)13-14-5-11-12-6-14/h1-6H,(H,13,15)
• InChI Key: UPULJJVRFPRTQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C(=O)NN2C=NN=C2
• Molecular Formula: C9H7IN4O
• Molecular Weight: 314.08 g/mol

Description

3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide is not fully understood. However, studies have shown that this compound inhibits the activity of various enzymes and proteins involved in cancer cell growth and proliferation. It has also been shown to inhibit the growth of fungal and viral cells.
Biochemical and Physiological Effects:
Studies have shown that 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide exhibits cytotoxic effects on cancer cells, inhibits the growth of fungal and viral cells, and reduces inflammation. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide in lab experiments include its potential therapeutic applications, its ability to inhibit the growth of cancer, fungal, and viral cells, and its neuroprotective effects. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide. These include further studies to understand its mechanism of action, its potential use as an anti-inflammatory agent, and its use in the treatment of Alzheimer's disease. Additionally, further studies are needed to determine the potential toxicity of this compound and its suitability for use in clinical trials.
Conclusion:
In conclusion, 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide is a chemical compound that has shown promising results in various scientific research studies. It has potential therapeutic applications as an anticancer, antifungal, and antiviral agent, as well as a treatment for Alzheimer's disease. Further studies are needed to fully understand its mechanism of action and potential toxicity, as well as its suitability for use in clinical trials.

Synthesis Methods

The synthesis of 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide involves the reaction of 4-amino-3-iodobenzoic acid with 1,2,4-triazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). This reaction results in the formation of 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide.

Scientific Research Applications

3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antiviral activities. This compound has also been studied for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease.